
Palmitic acid-d4-2 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palmitic acid-d4-2

Cat. No.: B15554548 Get Quote

In-Depth Technical Guide: Palmitic Acid-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on deuterated palmitic acid (Palmitic

acid-d4), a vital tool in metabolic research, drug development, and quantitative analysis. This

document details its chemical properties, and CAS numbers for different isomers, and provides

insights into its application.

Core Data Presentation
The following table summarizes the key quantitative data for different isomers of Palmitic acid-

d4. It is crucial to note the specific CAS number when sourcing this stable isotope for

experimental use, as the position of the deuterium atoms can be critical for certain analytical

methods.
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Property Value Isomer Information Source(s)

Molecular Formula C₁₆H₂₈D₄O₂
Applicable to all listed

d4 isomers
[1][2][3]

Molecular Weight ~260.45 g/mol

This value is

consistent across the

common d4 isomers.

[1][4][5]

Exact Mass ~260.265 g/mol [3][4]

CAS Number 75736-47-9
Hexadecanoic-

5,5,6,6-d4 Acid
[1][3][6]

CAS Number 75736-49-1
Palmitic acid-7,7,8,8-

d4
[2][5][7][8]

CAS Number 75736-57-1 Palmitic acid-d4-2 [9]

IUPAC Name

Varies by isomer (e.g.,

2,2,3,3-

tetradeuteriohexadeca

noic acid, 5,5,6,6-

tetradeuteriohexadeca

noic acid)

The IUPAC name

specifies the location

of the deuterium

atoms.

[3][4]

Unlabeled CAS

Number
57-10-3 Palmitic Acid [3][5][10]

Unlabeled Molecular

Weight
~256.42 g/mol Palmitic Acid [10][11]

Experimental Protocols and Applications
Palmitic acid-d4 serves as a crucial internal standard for quantitative analysis of fatty acids by

mass spectrometry (GC-MS or LC-MS) and as a tracer in metabolic studies.[7] Its deuteration

makes it distinguishable from its endogenous, non-deuterated counterpart, allowing for precise

tracking and quantification in biological systems.
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General Workflow for Fatty Acid Analysis using Palmitic
Acid-d4 as an Internal Standard
The following diagram outlines a typical workflow for the quantification of palmitic acid in a

biological sample.
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Caption: Workflow for quantifying palmitic acid using a deuterated internal standard.

Biological Role and Signaling
Palmitic acid, a common long-chain saturated fatty acid, is not only a key component of lipids

but also an active signaling molecule.[2] It is known to induce the expression of glucose-

regulated protein 78 (GRP78) and CCAAT/enhancer-binding protein homologous protein

(CHOP), which are markers of endoplasmic reticulum (ER) stress.[2][7][9] The use of labeled

palmitic acid, such as Palmitic acid-d4, is instrumental in tracing its metabolic fate and its role in

these signaling pathways.

Simplified Signaling Pathway of Palmitic Acid-Induced
ER Stress
The following diagram illustrates the relationship between palmitic acid and the induction of ER

stress markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/901412
https://immunomart.com/product/palmitic-acid-d4-2/
https://pubchem.ncbi.nlm.nih.gov/compound/Palmitic-Acid
https://www.solubilityofthings.com/palmitic-acid
https://www.benchchem.com/product/b15554548#palmitic-acid-d4-2-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15554548#palmitic-acid-d4-2-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15554548#palmitic-acid-d4-2-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15554548#palmitic-acid-d4-2-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

